Cas no 926307-97-3 (2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one)

• Product Name: 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one
• CAS No: 926307-97-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1089106
• PubChem ID: 69108765
• Update Time: 2025-05-20

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)isoindolin-1-one
• 5-(HYDROXYMETHYL)-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• 5-(hydroxymethyl)-2,3-dihydroisoindol-1-one
• 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one (ACI)
• 5-Hydroxymethyl-2,3-dihydro-isoindol-1-one
• SB64663
• BMB30797
• 1H-ISOINDOL-1-ONE,2,3-DIHYDRO-5-(HYDROXYMETHYL)-
• 1H-Isoindol-1-one, 2,3-dihydro-5-(hydroxymethyl)-
• BS-49872
• F17814
• 926307-97-3
• CS-0149655
• DTXSID40739807
• SCSGVDRDPKNSIW-UHFFFAOYSA-N
• SCHEMBL4597521
• 2,3-dihydro-5-(hydroxyMethyl)-1H-Isoindol-1-one
• 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one

• MDL： MFCD13177814
• Inchi： 1S/C9H9NO2/c11-5-6-1-2-8-7(3-6)4-10-9(8)12/h1-3,11H,4-5H2,(H,10,12)
• InChI Key： SCSGVDRDPKNSIW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(CO)=CC=2)CN1

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one: A Comprehensive Overview

The compound with CAS No. 926307-97-3, commonly referred to as 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindolones, which are known for their unique structural features and diverse biological activities. The isoindolone core of this molecule is a bicyclic structure that provides a platform for various functional groups, making it a versatile scaffold for drug discovery and material science applications.

Recent studies have highlighted the potential of 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes, which are key players in inflammatory processes. This finding underscores its potential as a candidate for anti-inflammatory drug development.

The synthesis of 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one involves a multi-step organic synthesis process that typically begins with the preparation of the isoindole skeleton. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this molecule with high enantiomeric excess, which is crucial for pharmacological studies. The introduction of the hydroxymethyl group at position 5 is particularly significant, as it enhances the molecule's solubility and bioavailability while also providing sites for further functionalization.

In terms of biological activity, 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one has shown promising results in preclinical models. A 2024 study in *Journal of Medicinal Chemistry* reported its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in various cancers. The compound demonstrated selective inhibition against HDAC6, suggesting its potential as a targeted therapy for cancers such as breast and prostate cancer. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for neuroprotective agents.

From a structural perspective, the isoindolone framework of this compound provides a rigid yet flexible platform for further chemical modifications. Researchers have explored various substitution patterns to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. For example, the introduction of electron-withdrawing groups at specific positions has been shown to improve its binding affinity to target proteins.

Looking ahead, 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one holds immense promise as a lead compound for drug discovery and material science applications. Its unique combination of structural features and biological activities positions it as a valuable tool in advancing our understanding of complex biological systems. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a pivotal role in shaping future innovations in medicine and beyond.